![molecular formula C15H14N4O3 B2525509 5-(2-Methoxy-4-methylpyrimidin-5-yl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole CAS No. 2034330-20-4](/img/structure/B2525509.png)
5-(2-Methoxy-4-methylpyrimidin-5-yl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole
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Description
5-(2-Methoxy-4-methylpyrimidin-5-yl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C15H14N4O3 and its molecular weight is 298.302. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Organic Electronics
One study focused on the synthesis and structure of a new bis(1,3,4-oxadiazole) system for use in organic light-emitting diodes (LEDs). This work demonstrated that certain oxadiazole derivatives could serve as efficient hole-blocking materials, improving the device performance of LEDs when used with specific emissive materials (Wang et al., 2001).
Anticancer and Antimicrobial Activities
Another area of research has been the synthesis of oxadiazole analogues with potential anticancer and antimicrobial properties. These compounds were tested against various cancer cell lines and showed selective anticancer activities, with some derivatives demonstrating significant growth inhibition. Additionally, certain oxadiazole derivatives exhibited notable antimicrobial activities, highlighting their potential as therapeutic agents (Ahsan & Shastri, 2015).
Corrosion Inhibition
Oxadiazole derivatives have also been investigated for their corrosion inhibition properties. One study assessed the efficacy of these compounds as inhibitors for mild steel in sulfuric acid, using various analytical methods. The findings indicated that these inhibitors could effectively protect metal surfaces, suggesting applications in industrial maintenance and preservation (Ammal et al., 2018).
Antimicrobial Assessment
Research into novel coumarins featuring 1,2,4-oxadiazole highlighted the antibacterial and antifungal activities of synthesized compounds. These studies provide a foundation for the development of new antimicrobial agents, contributing to the field of medicinal chemistry (Krishna et al., 2015).
Antitubercular Agents
The structural characterization and antibacterial properties of certain oxadiazole derivatives have shown promise in combating tuberculosis. By synthesizing and evaluating these compounds, researchers aim to develop more effective treatments against this infectious disease, underscoring the versatility and potential of oxadiazole derivatives in pharmaceutical applications (Richter et al., 2023).
Properties
IUPAC Name |
5-(2-methoxy-4-methylpyrimidin-5-yl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O3/c1-9-12(8-16-15(17-9)21-3)14-18-13(19-22-14)10-5-4-6-11(7-10)20-2/h4-8H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFPIKKCOYKTYIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1C2=NC(=NO2)C3=CC(=CC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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